1-((3-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)-4-(3-(trifluoromethyl)phenyl)piperazine

• IUPAC Name: 1-[3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]propylsulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C24H29F3N2O4S/c1-23(2)17-18-6-3-9-21(22(18)33-23)32-14-5-15-34(30,31)29-12-10-28(11-13-29)20-8-4-7-19(16-20)24(25,26)27/h3-4,6-9,16H,5,10-15,17H2,1-2H3
• InChI Key: VGCMTYFYYWMSRP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCCCS(=O)(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F)C
• Molecular Formula: C24H29F3N2O4S
• Molecular Weight: 498.6 g/mol

Description

The compound is a piperazine derivative, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms. Piperazine derivatives have been widely studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups, including a piperazine ring, a sulfonyl group, and a benzofuran moiety. These groups could potentially interact with each other and with the surrounding environment in various ways.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The piperazine ring, the sulfonyl group, and the benzofuran moiety could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could potentially make the compound more soluble in water, while the sulfonyl group could potentially increase its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many piperazine derivatives are studied for their potential as pharmaceuticals, in which case the mechanism of action would involve interaction with biological targets.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if the compound shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in clinical trials.